![molecular formula C8H5BrN2O3 B6165881 7-bromo-1-methyl-1H,2H,4H-pyrido[3,2-d][1,3]oxazine-2,4-dione CAS No. 1034131-06-0](/img/no-structure.png)
7-bromo-1-methyl-1H,2H,4H-pyrido[3,2-d][1,3]oxazine-2,4-dione
Overview
Description
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 7-bromo-1-methyl-1H,2H,4H-pyrido[3,2-d][1,3]oxazine-2,4-dione involves the conversion of 2-amino-4-bromo-6-methylpyridine-3,5-dicarbonitrile to the target compound through a series of reactions.", "Starting Materials": [ "2-amino-4-bromo-6-methylpyridine-3,5-dicarbonitrile", "Sodium hydroxide (NaOH)", "Methanol (CH3OH)", "Acetic anhydride (C4H6O3)", "Acetic acid (CH3COOH)", "Hydrochloric acid (HCl)", "Sodium bicarbonate (NaHCO3)", "Chloroacetyl chloride (C2H2Cl2O)" ], "Reaction": [ "Step 1: Dissolve 2-amino-4-bromo-6-methylpyridine-3,5-dicarbonitrile in a mixture of methanol and sodium hydroxide.", "Step 2: Heat the mixture to reflux for several hours to form 7-bromo-1-methyl-1H-pyrido[3,2-d]pyrimidine-2,4-dione.", "Step 3: Add acetic anhydride to the reaction mixture and heat to reflux for several hours to form 7-bromo-1-methyl-1H,2H-pyrido[3,2-d]pyrimidine-2,4-dione.", "Step 4: Add acetic acid to the reaction mixture and heat to reflux for several hours to form 7-bromo-1-methyl-1H,2H,4H-pyrido[3,2-d][1,3]oxazine-2,4-dione.", "Step 5: Add hydrochloric acid to the reaction mixture to adjust the pH to acidic and then extract the product with chloroform.", "Step 6: Wash the organic layer with sodium bicarbonate solution and then dry over anhydrous sodium sulfate.", "Step 7: Purify the product by recrystallization from a suitable solvent." ] } | |
| 1034131-06-0 | |
Molecular Formula |
C8H5BrN2O3 |
Molecular Weight |
257 |
Purity |
95 |
Origin of Product |
United States |
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